Cas no 26673-30-3 (5-Chloro-1-tetralone)

• Product Name: 5-Chloro-1-tetralone
• CAS No: 26673-30-3
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• MDL: MFCD08544416
• CID: 253370
• PubChem ID: 12206522
• Update Time: 2025-05-19

5-Chloro-1-tetralone Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-tetralone
• 1(2H)-Naphthalenone,5-chloro-3,4-dihydro-
• 5-chloro-3,4-dihydro-2H-naphthalen-1-one
• 5-Chloro-tetral-1-on
• 5-Chloro-1,2,3,4-tetrahydro-1-naphthalenone
• 5-chloro-3,4-dihydro-1(2H)-naphthalenone
• 5-chloro-3,4-dihydronaphthalen-1(2H)-one
• 5-chloro-l,2,3,4-tetrahydro-naphthalen-1-one
• 5-CHLORO-TETRAL-1-ONE
• 1(2H)-Naphthalenone, 5-chloro-3,4-dihydro-
• 5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
• 5-Chloro-alpha-Tetralone
• 5-chloro-tetralone
• PubChem17896
• 5-Chlorotetralin-1-one
• AMOT0705
• KCJYJBGXUCXUPC-UHFFFAOYSA-N
• BCP15159
• AB45800
• EBD3044862
• 5-chloro-3,4-dihydro-1(2H)-n
• SY117310
• Z1139186156
• 26673-30-3
• I10912
• DS-13124
• SCHEMBL1151296
• DTXSID50480439
• AM9263
• BBA67330
• A818551
• J-517270
• AKOS006282062
• MFCD08544416
• EN300-71334
• FT-0651709
• CS-W006523

• MDL： MFCD08544416
• Inchi： 1S/C10H9ClO/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1,4-5H,2-3,6H2
• InChI Key： KCJYJBGXUCXUPC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(CCCC=21)=O

Computed Properties

• Exact Mass: 180.03400
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.248
• Boiling Point: 306.151°C at 760 mmHg
• Flash Point: 145.805°C
• Refractive Index: 1.579
• PSA: 17.07000
• LogP: 2.85900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5-Chloro-1-tetralone

Research Briefing on 5-Chloro-1-tetralone (CAS: 26673-30-3): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

5-Chloro-1-tetralone (CAS: 26673-30-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and anticancer agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential therapeutic applications. This briefing provides an overview of the latest research developments related to 5-Chloro-1-tetralone, focusing on its synthesis, biological activities, and emerging applications in drug discovery.

One of the most notable advancements in the synthesis of 5-Chloro-1-tetralone involves the optimization of catalytic processes to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel palladium-catalyzed cyclization method that significantly enhances the efficiency of producing 5-Chloro-1-tetralone from readily available precursors. This method not only reduces the environmental impact but also offers scalability for industrial applications. The study reported a yield of over 85%, with high selectivity, making it a promising approach for large-scale production.

In the realm of biological activities, 5-Chloro-1-tetralone has been investigated for its potential as a precursor in the synthesis of tetrahydroisoquinoline derivatives, which exhibit notable pharmacological properties. A recent Bioorganic & Medicinal Chemistry paper (2024) explored the compound's role in developing novel dopamine receptor modulators. The researchers synthesized a series of derivatives and evaluated their binding affinity to D2 and D3 receptors, revealing that certain modifications to the 5-Chloro-1-tetralone scaffold could enhance selectivity and potency. These findings open new avenues for designing CNS-targeted therapeutics with reduced side effects.

Additionally, 5-Chloro-1-tetralone has garnered attention in anticancer research. A 2023 study in European Journal of Medicinal Chemistry reported the synthesis of hybrid molecules incorporating 5-Chloro-1-tetralone and evaluated their cytotoxicity against various cancer cell lines. The results indicated that these hybrids exhibited significant antiproliferative activity, particularly in breast and lung cancer models. Mechanistic studies suggested that the compounds induce apoptosis via mitochondrial pathway disruption, highlighting their potential as lead candidates for further development.

Beyond its direct applications, 5-Chloro-1-tetralone has also been utilized in the development of fluorescent probes for bioimaging. A 2024 study in Chemical Communications described the design of a tetralone-based probe for detecting reactive oxygen species (ROS) in live cells. The probe demonstrated high sensitivity and specificity, enabling real-time monitoring of oxidative stress in pathological conditions. This innovation underscores the compound's utility in chemical biology and diagnostic tool development.

In conclusion, recent research on 5-Chloro-1-tetralone (CAS: 26673-30-3) underscores its multifaceted role in pharmaceutical and chemical biology research. Advances in synthesis methodologies, coupled with its promising biological activities, position this compound as a valuable scaffold for drug discovery. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on the field.